Cas no 122331-03-7 (ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate)

• Product Name: ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate
• CAS No: 122331-03-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD04037988
• CID: 137699
• PubChem ID: 10855738
• Update Time: 2025-06-08

ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-
• (1S,2S)-TRANS-2-HYDROXY-CYCLOPENTANECARBOXYLIC ACID ETHYL ESTER
• Ethyl (1S,2S)-trans-2-hydroxycyclopentanecarboxylate
• (1S,2S)-Ethyl 2-hydroxy-1-cyclopentane carboxylate
• (S,S)-2-carboethoxycyclopentanol
• ETHYL (1S 2S)-TRANS-2-HYDROXYCYCLOPENTAN
• ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate
• ethyl 2-hydroxycyclopentane carboxylate
• ethyl anti-(1S,2S)-2-hydroxycyclopentanecarboxylate
• ethyl trans-(1S,2S)-2-hydroxycyclopentane-1-carboxylate
• (1S,2S)-Ethyl 2-hydroxycyclopentanecarboxylate
• Cyclopentanecarboxylicacid,2-hydroxy-,ethyl ester,(1S,2S)-
• Cyclopentanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2S)-
• MFCD04037988
• (1S,2S)-trans-2-Hydroxycyclopentanecarboxylic acid(OEt)
• DTXSID001245566
• SCHEMBL8970323
• ETHYL (1S,2S)-2-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• 122331-03-7

• MDL： MFCD04037988
• Inchi： 1S/C8H14O3/c1-2-11-8(10)6-4-3-5-7(6)9/h6-7,9H,2-5H2,1H3/t6-,7-/m0/s1
• InChI Key： IIFIGGNBUOZGAB-BQBZGAKWSA-N
• SMILES： O[C@H]1CCC[C@@H]1C(=O)OCC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Colorless liquid
• Refractive Index: n20/D 1.457
• PSA: 46.53000
• LogP: 0.71050
• Solubility: Not determined

ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate

Comprehensive Guide to Ethyl (1S,2S)-2-Hydroxycyclopentanecarboxylate (CAS No. 122331-03-7)

Ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate (CAS No. 122331-03-7) is a chiral ester derivative of cyclopentanecarboxylic acid, widely recognized for its applications in organic synthesis, pharmaceuticals, and fragrance industries. This compound, characterized by its stereospecific (1S,2S) configuration, plays a pivotal role in asymmetric synthesis due to its ability to induce enantioselectivity in reactions. Its hydroxy and ester functional groups make it a versatile intermediate for constructing complex molecular architectures, particularly in drug discovery and fine chemical production.

In recent years, the demand for chiral building blocks like ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly catalytic methods to produce such compounds, aligning with global trends toward reducing carbon footprints. Searches for "biodegradable chiral solvents" and "stereoselective catalysis" reflect this shift, highlighting the relevance of this compound in modern chemical innovation.

The CAS No. 122331-03-7 is frequently referenced in patents and academic journals for its utility in synthesizing bioactive molecules. For instance, it serves as a precursor for prostaglandin analogs and flavor enhancers, addressing queries like "natural flavoring agents in food" and "non-toxic fragrance additives." Its low toxicity profile and compatibility with GRAS (Generally Recognized as Safe) standards further bolster its industrial appeal.

From a technical perspective, the compound's cyclopentane ring and hydroxyl group enable unique reactivity patterns, such as ring-opening polymerizations or hydrogen-bond-directed assemblies. These features are exploited in materials science, particularly in designing biodegradable polymers—a hot topic linked to searches for "eco-friendly packaging materials." Analytical techniques like HPLC and NMR are essential for verifying its enantiomeric purity, a critical factor for regulatory compliance in pharmaceuticals.

In summary, ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate (CAS No. 122331-03-7) exemplifies the intersection of chiral chemistry and sustainable industrial practices. Its multifaceted applications—from drug development to green materials—underscore its importance in contemporary research, answering trending queries like "chiral catalysts for asymmetric synthesis" and "safe ester derivatives for cosmetics." As industries prioritize sustainability and precision, this compound is poised to remain a cornerstone of innovation.